Cas no 99978-45-7 (Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester)

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester structure

99978-45-7 structure

Product Name:Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester

CAS No:99978-45-7

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:4387999

PubChem ID:65916217

Update Time:2025-04-24

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester
- Pentonic acid, 2,3-anhydro-4,5-dideoxy-4-ethyl-3-C-methyl-, ethyl ester
- ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
- AKOS015257739
- EN300-699928
- 99978-45-7
- Inchi： 1S/C10H18O3/c1-5-7(3)10(4)8(13-10)9(11)12-6-2/h7-8H,5-6H2,1-4H3
- InChI Key： QSBDOKXNUREEBI-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)C1(C)C(C)CC

Computed Properties

Exact Mass: 186.125594432Da
Monoisotopic Mass: 186.125594432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 38.8Å²

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-699928-0.05g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		0.05g	$612.0	2023-05-29
Enamine	EN300-699928-0.1g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		0.1g	$640.0	2023-05-29
Enamine	EN300-699928-0.25g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		0.25g	$670.0	2023-05-29
Enamine	EN300-699928-0.5g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		0.5g	$699.0	2023-05-29
Enamine	EN300-699928-1.0g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		1g	$728.0	2023-05-29
Enamine	EN300-699928-2.5g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		2.5g	$1428.0	2023-05-29
Enamine	EN300-699928-5.0g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		5g	$2110.0	2023-05-29
Enamine	EN300-699928-10.0g	ethyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate	99978-45-7		10g	$3131.0	2023-05-29

Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

99978-45-7 (Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, ethyl ester) Related Products

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.